Cas no 2169200-41-1 (2-amino-5-bromo-4-(2-methylcyclopropyl)-1H-pyrrole-3-carbonitrile)

• Product Name: 2-amino-5-bromo-4-(2-methylcyclopropyl)-1H-pyrrole-3-carbonitrile
• CAS No: 2169200-41-1
• MF: C₉H₁₀BrN₃
• MW: 240.0998005867
• CID: 6309926
• PubChem ID: 165958362
• Update Time: 2025-05-20

2-amino-5-bromo-4-(2-methylcyclopropyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-4-(2-methylcyclopropyl)-1H-pyrrole-3-carbonitrile
• EN300-1296756
• 2169200-41-1

• Inchi： 1S/C9H10BrN3/c1-4-2-5(4)7-6(3-11)9(12)13-8(7)10/h4-5,13H,2,12H2,1H3
• InChI Key： VDRNAJQQXXCLPJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C#N)=C(N)N1)C1CC1C

Computed Properties

• Exact Mass: 239.00581g/mol
• Monoisotopic Mass: 239.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.6Ų

Additional information on 2-amino-5-bromo-4-(2-methylcyclopropyl)-1H-pyrrole-3-carbonitrile

Compound CAS No. 2169200-41-1: 2-Amino-5-Bromo-4-(2-Methylcyclopropyl)-1H-Pyrrole-3-Carbonitrile

The compound with CAS number 2169200-41-1, known as 2-amino-5-bromo-4-(2-methylcyclopropyl)-1H-pyrrole-3-carbonitrile, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrroles, which are five-membered heterocyclic aromatic compounds containing one nitrogen atom. The structure of this molecule incorporates several functional groups, including an amino group (-NH₂), a bromine atom, a cyclopropyl substituent, and a cyano group (-CN), each contributing to its unique chemical properties and reactivity.

The pyrrole ring serves as the central framework of this compound, providing a platform for the attachment of various substituents. The amino group at position 2 and the cyano group at position 3 introduce electron-donating and electron-withdrawing effects, respectively, which influence the electronic properties of the molecule. The bromine atom at position 5 adds to the molecule's reactivity and potential for further substitution reactions. The cyclopropyl group at position 4 introduces strain into the molecule due to the inherent ring strain of cyclopropane rings, which can enhance reactivity in certain chemical transformations.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The combination of electron-rich and electron-deficient groups in this molecule makes it a promising candidate for exploring interactions with biological targets such as enzymes or receptors. For instance, researchers have shown interest in pyrrole derivatives for their potential as kinase inhibitors or modulators of ion channels. The presence of bromine and cyano groups further expands its versatility, enabling it to participate in a wide range of chemical reactions, including nucleophilic substitutions, additions, and coupling reactions.

In terms of synthesis, this compound can be prepared through a variety of methods that involve strategic functional group transformations. One common approach involves the use of palladium-catalyzed cross-coupling reactions to introduce substituents onto the pyrrole ring. For example, Suzuki-Miyaura coupling has been successfully employed to attach aryl or alkenyl groups to pyrroles under mild conditions. The incorporation of a cyclopropyl group typically requires careful planning due to the ring strain and potential for side reactions during cyclization processes.

The application of 2-amino-5-bromo-4-(2-methylcyclopropyl)-1H-pyrrole-3-carbonitrile extends beyond pharmaceuticals into materials science and catalysis. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Additionally, its ability to act as a ligand in transition metal complexes has been explored for catalytic applications in organic synthesis.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure, which is critical for understanding its reactivity and stability. These studies have also highlighted potential routes for optimizing its synthesis and improving its performance in various applications.

In conclusion, CAS No. 2169200-41-1, or 2-amino-5-bromo-4-(2-methylcyclopropyl)-1H-pyrrole-3-carbonitrile, represents a versatile platform for exploring new chemical entities with diverse functionalities. Its complex structure and unique combination of functional groups make it an invaluable tool in modern chemistry research.